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Compound of Interest

Compound Name: Mesityloxide

Cat. No.: B3055452

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Mesityl Oxide, offering procedural, step-by-step guidance to directly
address your operational questions. Our goal is to be your preferred source for laboratory
safety and chemical handling information, building trust by providing value beyond the product
itself.

Mesityl oxide is a flammable and toxic chemical that requires careful handling to prevent
exposure and ensure a safe working environment.[1] Adherence to proper personal protective
equipment (PPE) protocols, handling procedures, and emergency preparedness is critical.

Exposure Limits and Physical Properties

Understanding the occupational exposure limits and physical characteristics of Mesityl Oxide is
the first step in a robust safety plan.
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Parameter Value Source
ACGIH TLV (TWA) 15 ppm [21[3]
ACGIH TLV (STEL) 25 ppm [21[3]
OSHA PEL (TWA) 25 ppm (100 mg/m3) [2]
NIOSH IDLH 1,400 ppm [2][4]
Boiling Point 130 °C (266 °F) [1][5]
Flash Point 31 °C (87.8 °F) [5]
Vapor Density 3.4 (Air=1) [6]

Personal Protective Equipment (PPE) Requirements

The following table summarizes the necessary PPE for handling Mesityl Oxide.
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Body Part Protection Specification
Use equipment tested and
Safety glasses with side- approved under government
Eyes/Face . .
shields, face shield standards such as NIOSH
(US) or EN 166 (EU).[1][5]
Handle with gloves inspected
prior to use.[1][4] A complete
Ski Solvent-resistant gloves, suit protecting against
in

protective clothing

chemicals and flame-retardant
antistatic protective clothing is

recommended.[1]

Respiratory

Air-purifying respirator with

appropriate cartridges

Where risk assessment shows
air-purifying respirators are
appropriate, use a full-face
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator
cartridges.[1] For high
exposure potential, use a

supplied-air respirator.[4]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Mesityl Oxide minimizes risks. The following workflow

outlines the key steps.
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Operational Workflow for Handling Mesityl Oxide

Receiving and Storage

Receive Container

Inspect for Damage

Store in a Cool, Dry, Well-Ventilated Area

Before Handling

Handling{yand Use

Don Appropriate PPE

Ensure Adequate Ventilation (Fume Hood)

Prevent Static Discharge

Ground and Bond Container and Receiving Equipment

Dispense Mesityl Oxide

Tightly Close Container After Use

After Experiment

Waste anglyl Disposal

Collect Waste in a Labeled, Sealed Container

Dispose of as Hazardous Waste via Licensed Company

Click to download full resolution via product page
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Caption: This diagram outlines the key steps for safely handling Mesityl Oxide from receipt to
disposal.

Experimental Protocols: Safe Handling Procedures

1. Receiving and Storage:
» Upon receipt, visually inspect the container for any signs of damage or leaks.

o Store Mesityl Oxide in a tightly closed container in a cool, dry, and well-ventilated area away
from heat, sparks, open flames, and other sources of ignition.[4][5]

e Smoking is prohibited in areas where Mesityl Oxide is handled or stored.[4]

2. Handling:

o Always wear the appropriate personal protective equipment as detailed in the PPE table.[1]
e Work in a well-ventilated area, preferably under a chemical fume hood.[4]

e Ground and bond containers and receiving equipment to prevent static discharge.[5]

» Use non-sparking tools when handling containers.[4]

e Avoid contact with skin and eyes, and do not inhale vapors.[1][5]

e Do not eat, drink, or smoke when using this product.[4][5]

o After handling, wash hands and any exposed skin thoroughly.[4][5]

3. Disposal Plan:

o Collect surplus and non-recyclable solutions in a designated, labeled, and sealed container.
» Dispose of the waste through a licensed disposal company.[5]

o Contaminated gloves and clothing should be disposed of in accordance with applicable laws
and good laboratory practices.[1][5]
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Emergency Response and First Aid

Immediate and appropriate action is crucial in the event of an emergency.

Emergency First Aid Procedures for Mesityl Oxide Exposure

Mesityl Oxide Exposure

Inhalation Skin Contact

Ingestion

Rinse Cautiously with Water for Several Minutes Do NOT Induce Vomiting
Remove Contact Lenses, if Present and Easy to Do Rinse Mouth with Water
Consult a Physician Consult a Physician

Click to download full resolution via product page

Caption: This diagram illustrates the immediate first aid steps for different types of Mesityl
Oxide exposure.

Detailed Emergency Protocols

Spills and Leaks:
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» Evacuate personnel from the area who are not wearing protective equipment.[4]

* Remove all sources of ignition.[4]

e Ensure adequate ventilation.[5]

o Contain the spillage and collect it with an electrically protected vacuum cleaner or by wet-
brushing.[5] Place the collected material in a suitable container for disposal.[4]

e Prevent the product from entering drains.[5]

Fire:

Mesityl Oxide is a flammable liquid.[4]

Use dry chemical, CO2, alcohol-resistant foam, or water spray to extinguish the fire.[4][5]

Firefighters should wear self-contained breathing apparatus.[5]

Use water spray to cool unopened containers.[5]

First Aid:

o General Advice: In all cases of exposure, consult a physician and show them the Safety Data
Sheet.[5]

 Inhalation: Move the person into fresh air.[5] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[1]

o Skin Contact: Immediately wash off with soap and plenty of water.[5] Remove all
contaminated clothing.[5] Take the victim to the hospital.[1]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[1] Remove
contact lenses if present and easy to do.[5]

 Ingestion: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious
person.[1] Rinse mouth with water.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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